Cas no 2138335-57-4 (5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride)

• Product Name: 5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride
• CAS No: 2138335-57-4
• MF: C₆H₃Cl₃FNO₃S
• MW: 294.515321016312
• CID: 5790980
• PubChem ID: 165461284
• Update Time: 2025-10-16

5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride
• 2138335-57-4
• EN300-726942

• Inchi： 1S/C6H3Cl3FNO3S/c7-6(8,9)5(12)4-1-3(2-11-4)15(10,13)14/h1-2,11H
• InChI Key： ONLRKMRDGLMDTR-UHFFFAOYSA-N
• SMILES： ClC(C(C1=CC(=CN1)S(=O)(=O)F)=O)(Cl)Cl

Computed Properties

• Exact Mass: 292.888325g/mol
• Monoisotopic Mass: 292.888325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride

5-(Trichloroacetyl)-1H-pyrrole-3-sulfonyl Fluoride: A Versatile Building Block for Medicinal Chemistry and Beyond

5-(Trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride (CAS No. 2138335-57-4) is an emerging sulfur-fluorine exchange (SuFEx) click chemistry reagent that has gained significant attention in pharmaceutical research and material science. This heterocyclic compound combines the reactive sulfonyl fluoride group with a trichloroacetyl-modified pyrrole scaffold, creating unique opportunities for selective bioconjugation and drug discovery applications.

The growing interest in SuFEx chemistry has positioned this compound as a valuable tool for developing covalent inhibitors, particularly in targeting challenging enzymes and protein-protein interactions. Researchers are exploring its potential in creating proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies - one of the hottest trends in modern drug discovery. The pyrrole sulfonyl fluoride moiety offers excellent stability while maintaining sufficient reactivity for selective modifications under physiological conditions.

From a synthetic chemistry perspective, 5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride serves as a multifunctional intermediate that enables rapid diversification of molecular scaffolds. The trichloroacetyl group provides an additional handle for further derivatization through nucleophilic substitution reactions, while the sulfonyl fluoride group participates in efficient click chemistry with various nucleophiles. This dual functionality makes it particularly attractive for combinatorial chemistry and high-throughput screening applications.

Recent studies highlight its utility in developing covalent kinase inhibitors, addressing one of the most sought-after therapeutic areas in oncology research. The compound's ability to form stable yet reversible bonds with target proteins aligns well with current demands for precision medicine approaches. Moreover, its application extends to materials science, where researchers are investigating its potential in creating novel self-assembling materials with tunable properties.

The stability profile of 5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride makes it particularly suitable for storage and handling in laboratory settings. Unlike many traditional electrophilic reagents, this compound maintains excellent shelf stability while remaining sufficiently reactive for biological applications. This balance has made it increasingly popular among medicinal chemists working on fragment-based drug discovery programs.

As the pharmaceutical industry continues to explore covalent drug discovery strategies, the demand for specialized building blocks like 5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride is expected to grow significantly. Its unique combination of a pyrrole core, electron-withdrawing trichloroacetyl group, and sulfonyl fluoride functionality offers distinct advantages in designing selective, potent therapeutic agents. Current research directions include its application in developing novel antiviral compounds and neuroprotective agents, addressing some of the most pressing medical challenges today.

From a commercial availability standpoint, CAS 2138335-57-4 is becoming more accessible through specialized chemical suppliers catering to the drug discovery sector. The compound's growing importance is reflected in its increasing appearance in patent applications and scientific publications, particularly in the context of next-generation therapeutics and chemical biology tools. Proper handling protocols and storage conditions (typically under inert atmosphere at low temperatures) ensure optimal performance in synthetic applications.

The environmental and safety profile of 5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride has been carefully evaluated, with appropriate precautions established for laboratory use. While not classified as hazardous under standard regulations, proper personal protective equipment is recommended when handling this compound, as with all reactive chemical intermediates. These considerations make it suitable for use in most research laboratory environments following standard safety protocols.

Looking forward, the scientific community anticipates expanded applications for 5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride in areas such as bioconjugation chemistry, materials functionalization, and chemical probe development. Its compatibility with various reaction conditions and biological systems positions it as a versatile tool for interdisciplinary research. As synthetic methodologies continue to evolve, this compound is likely to play an increasingly important role in advancing both fundamental science and applied pharmaceutical research.